Cas no 19549-70-3 (2,2-Dimethyl-3-heptanol)

2,2-Dimethyl-3-heptanol Properties

Names and Identifiers

• 3-Heptanol,2,2-dimethyl-
• 2,2-DIMETHYL-3-HEPTANOL
• 2,2-dimethylheptan-3-ol
• 3-Heptanol,2,2-dimethyl
• 3-Heptanol,2-dimethyl
• Butyl-tert.-butyl-carbinol
• 19549-70-3
• 2,2-Dimethyl-heptan-3-ol
• NSC97540
• AKOS011018651
• NSC 97540
• 3-Heptanol,2-dimethyl-
• 3-Heptanol, 2,2-dimethyl-
• NSC-97540
• DTXSID601313652
• SCHEMBL574359
• FT-0694425
• +Expand

• MDL： MFCD00021936
• InChIKey： QENWAAAGDINHGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20O/c1-5-6-7-8(10)9(2,3)4/h8,10H,5-7H2,1-4H3
• SMILES： CCCCC(C(C)(C)C)O

Computed Properties

• Exact Mass: 144.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.151
• Heavy Atom Count: 10
• Complexity: 81.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.58360
• PSA: 20.23000
• Refractive Index: 1.4310
• Boiling Point: 192.9°C (estimate)
• Melting Point: 6.15°C (estimate)
• Vapor Pressure: 0.3±0.7 mmHg at 25°C
• Flash Point: 70°C
• Density: 0.8240

2,2-Dimethyl-3-heptanol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,2-Dimethyl-3-heptanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%